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Compound of Interest

Compound Name: Levamisole

Cat. No.: B084282 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR HANDLING LEVAMISOLE

Levamisole is an anthelmintic agent used in both veterinary and human medicine, and it is

also utilized in laboratory research.[1] Handling this compound requires strict adherence to

safety protocols to mitigate potential health risks. Levamisole is harmful if swallowed, is

suspected of damaging an unborn child, and may cause damage to organs, specifically the

blood and testes, through prolonged or repeated exposure.[2][3][4][5] This guide provides

essential, procedural information for researchers, scientists, and drug development

professionals to ensure the safe handling and disposal of Levamisole.

Hazard Identification and Personal Protective Equipment
(PPE)
Before handling Levamisole, it is crucial to understand its hazards and don the appropriate

Personal Protective Equipment. The primary hazards involve oral toxicity, reproductive toxicity,

and organ damage with repeated exposure.[2][3][4][5] Additionally, Levamisole powder may

form combustible dust concentrations in the air.[2][5]

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye & Face Protection
Wear safety glasses with side

shields or goggles.[2][3]

Protects against mechanical

irritation from dust and

accidental splashes.[2]

Use a faceshield if there is a

potential for direct contact with

dusts, mists, or aerosols.[2][3]

[4][6]

Provides full-face protection

from splashes and airborne

particles.

Hand Protection
Use chemical-resistant gloves.

[3]
Prevents skin contact.

Consider double gloving for

enhanced protection.[2][3][4]

Reduces the risk of exposure

from a single glove failure.

Skin & Body Protection
Wear a standard work uniform

or laboratory coat.[2][3][4][6]

Protects skin from accidental

contact.

Use additional garments (e.g.,

sleevelets, apron, disposable

suit) based on the task to

avoid exposed skin.[2][3][4][6]

Ensures full body protection

during procedures with a

higher risk of contamination.

Respiratory Protection

Use only with adequate

ventilation.[2][3] For potential

exposure to dust or aerosols

where ventilation is

inadequate, use a

NIOSH/MSHA approved

respirator.[3][7]

Prevents inhalation of harmful

dust or aerosols.

A positive pressure air-

supplied respirator is

recommended for uncontrolled

releases or unknown exposure

levels.[3]

Offers a higher level of

protection in high-risk

scenarios.
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Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of Levamisole from

preparation to disposal.

Preparation and Pre-Handling
Obtain Instructions: Read and understand all safety precautions before handling the

substance.[2][3][4]

Area Preparation: Ensure a well-ventilated area is designated for handling.[8] For powder

handling, use a containment system like a powder weighing hood or glove box.[8]

Engineering Controls: Use local exhaust ventilation to maintain exposure below

recommended limits.[3] Implement containment technologies to control the compound at the

source.[2][4][5]

Assemble PPE: Put on all required PPE as detailed in the table above.

Emergency Equipment: Confirm that an eye flushing system and safety shower are close to

the workspace.[3]

Handling Levamisole
General Precautions: Do not eat, drink, or smoke in the handling area.[2][3][6] Avoid all

personal contact, including inhalation.[8]

Powder Handling:

Minimize open handling of the powder.[2][3][4][5]

Minimize dust generation and accumulation.[2][3][5] Take precautionary measures against

static discharge, which can ignite dust.[2][3]

Avoid clearing dust surfaces with compressed air.[3][5]

Solution Handling:
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Handle solutions with no potential for aerosolization outside of a containment system.[8]

If there is a potential for aerosolization (e.g., vortexing), handle the solution within a

containment system or with local exhaust ventilation.[8]

Post-Handling and Decontamination
Hand Washing: Wash hands and skin thoroughly with soap and water after handling.[2][3][5]

[6]

Degowning: Use proper techniques to remove potentially contaminated clothing.[2][3][4][6]

Clothing: Wash contaminated clothing before reuse.[2][3][6] Launder work clothes

separately.[8]

Equipment: Decontaminate all equipment and the work area after use.

Emergency Procedures
First Aid Measures
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Exposure Route Action

If Swallowed

Call a POISON CENTER or doctor immediately.

[2][9] Rinse mouth with water.[2][10] DO NOT

induce vomiting.[2][5]

If Inhaled

Remove the person to fresh air.[2][7] Get

medical attention.[2][3] If not breathing, give

artificial respiration.[7]

Skin Contact

Immediately flush skin with soap and plenty of

water.[2][3][6] Remove all contaminated clothing

and shoes.[2][7] Get medical attention.[2][3]

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, including under

the eyelids.[7][9] Get medical attention if

irritation develops and persists.[2][3]

First aid responders should use recommended

personal protective equipment.[2][5]

Accidental Release Measures (Spill Response)
Minor Spills:

Wear appropriate PPE (protective clothing, gloves, safety glasses, and dust respirator).[8]

Avoid breathing dust and generating dust clouds.[8]

Use dry clean-up procedures. Sweep or vacuum up the spillage and collect it in a suitable,

labeled container for disposal.[2][3][8] A vacuum cleaner must be fitted with a HEPA filter.

[8]

Major Spills:

Clear the area of all personnel and move upwind.[8]

Alert emergency services.[8]
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Wear full-body protective clothing and a self-contained breathing apparatus.[8]

Prevent spillage from entering drains or waterways.[8] Contain the spill with sand, earth, or

vermiculite.[8]

Storage and Disposal Plan
Storage

Keep containers properly labeled and securely sealed when not in use.[3][8]

Store in a locked-up location, in accordance with national regulations.[2][3][4]

Keep away from heat, flames, and sources of ignition.[3][7]

Do not store with strong oxidizing agents.[2][4][7]

Disposal
Dispose of contents and containers to an approved waste disposal plant.[2][3][4][7]

All waste must be handled in accordance with local, state, and federal regulations.[8]

Do not dispose of waste into the sewer system.[2][3]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[2][3]

Quantitative Safety Data
The following table summarizes key quantitative exposure and toxicity data for Levamisole
Hydrochloride.
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Data Point Value Species Reference

Occupational

Exposure Band (OEB)
OEB 3 N/A [4]

Time-Weighted

Average (TWA)
20 µg/m³ N/A [4]

Wipe Limit 200 µ g/100 cm² N/A [4]

LD50 Oral 180 mg/kg Rat [8]

LD50 Oral 210 mg/kg Mouse [8]

LC50 (Fish, 96h) 37.3 mg/l Oryzias latipes [2][3]

EC50 (Daphnia, 48h) 64 mg/l Daphnia magna [2][3]

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Levamisole, from

initial preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Emergency Plan

Review SDS &
Prepare Work Area

Don Appropriate PPE:
- Goggles/Faceshield

- Lab Coat/Apron
- Double Gloves

- Respirator (if needed)

Mandatory Step

Handle Levamisole
(Minimize Dust/Aerosols)

(Use Containment/Ventilation)

Decontaminate
Equipment & Area Spill? Exposure?

Safely Remove PPE

Wash Hands Thoroughly

Dispose of Waste &
Contaminated Materials
in Approved Containers

Follow Spill
Response Protocol

Yes

Administer
First Aid

Yes

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Levamisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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